Cas no 383135-58-8 (1-(1,3-benzothiazol-2-yl)-1H-pyrrole-2-carbaldehyde)

• Product Name: 1-(1,3-benzothiazol-2-yl)-1H-pyrrole-2-carbaldehyde
• CAS No: 383135-58-8
• MF: C₁₂H₈N₂OS
• MW: 228.269721031189
• CID: 2128659
• PubChem ID: 3159622
• Update Time: 2025-04-21

1-(1,3-benzothiazol-2-yl)-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Benzothiazol-2-yl-1H-pyrrole-2-carbaldehyde
• 1-(1,3-benzothiazol-2-yl)-1H-pyrrole-2-carbaldehyde
• AKOS000101470
• CS-0118925
• DB-345698
• 1-benzothiazol-2-yl-1H-pyrrole-2-carbaldehyde, AldrichCPR
• 383135-58-8
• 1-(1,3-benzothiazol-2-yl)pyrrole-2-carbaldehyde
• G73524
• 1-(Benzo[d]thiazol-2-yl)-1H-pyrrole-2-carbaldehyde

• MDL： MFCD02665133
• Inchi： 1S/C12H8N2OS/c15-8-9-4-3-7-14(9)12-13-10-5-1-2-6-11(10)16-12/h1-8H
• InChI Key： JCPITNDUNCSNNZ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1N1C=CC=C1C=O

Computed Properties

• Exact Mass: 228.03573406g/mol
• Monoisotopic Mass: 228.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 63.1Ų

1-(1,3-benzothiazol-2-yl)-1H-pyrrole-2-carbaldehyde Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles